Cas no 2248412-13-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate
• CAS No: 2248412-13-5
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 6553549
• PubChem ID: 165729183
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248412-13-5
• EN300-6517271
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate

• Inchi： 1S/C17H16N2O5/c1-9(15-10(2)18-23-11(15)3)8-14(20)24-19-16(21)12-6-4-5-7-13(12)17(19)22/h4-7,9H,8H2,1-3H3
• InChI Key： LJCUNCWBSINHGQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 328.10592162g/mol
• Monoisotopic Mass: 328.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate (CAS No. 2248412-13-5): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate (CAS No. 2248412-13-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and features a distinctive oxazolylbutanoate moiety, which contributes to its biological activity and pharmacological profile.

The isoindoline scaffold is well-known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the oxazolylbutanoate group further enhances the compound's ability to interact with specific biological targets, making it a promising candidate for drug development. Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

One of the key aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate is its ability to modulate cellular signaling pathways. Research has shown that this compound can effectively inhibit the activity of specific kinases, such as PI3K and mTOR, which are crucial in regulating cell growth and survival. By targeting these pathways, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate has demonstrated significant antiproliferative effects in both in vitro and in vivo models of cancer.

In addition to its anticancer properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethyl-1,2-oxazol-4-yl)butanoate has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as α-synuclein and tau, which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The neuroprotective effects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 3-(dimethyl - 1 , 2 - oxazol - 4 - yl ) butanoate are attributed to its ability to modulate mitochondrial function and reduce inflammation in the brain.

The synthesis of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - ( dimethyl - 1 , 2 - oxazol - 4 - yl ) butanoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the isoindoline core through a cyclization reaction and the introduction of the oxazolylbutanoate moiety via esterification. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical studies.

Clinical trials are currently underway to assess the safety and efficacy of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - ( dimethyl - 1 , 2 - oxazol - 4 - yl ) butanoate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Furthermore, ongoing research is focused on optimizing the pharmacokinetic properties of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 -( dimethyl – 1 , 2 – oxazol – 4 – yl ) butanoate to enhance its bioavailability and reduce potential toxicity. Strategies such as prodrug design and nanoparticle formulations are being explored to improve drug delivery and target specificity.

In conclusion, 1 , 3 – dioxo – 2 , 3 – dihydro – 1 H – isoindolin e – yl – ( dimethyl – oxaz ol – yl ) but ano ate (CAS No . 2 , 484 ,000) represents a promising lead compound with broad therapeutic potential. Its unique chemical structure and biological activity make it an attractive candidate for further development in various medical applications. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing treatments for complex diseases.